(2,2-dimethylpropyl){5-[4-(2-methylbenzoyl)-1-piperazinyl]-2-nitrophenyl}amine

• IUPAC Name: [4-[3-(2,2-dimethylpropylamino)-4-nitrophenyl]piperazin-1-yl]-(2-methylphenyl)methanone
• InChI: InChI=1S/C23H30N4O3/c1-17-7-5-6-8-19(17)22(28)26-13-11-25(12-14-26)18-9-10-21(27(29)30)20(15-18)24-16-23(2,3)4/h5-10,15,24H,11-14,16H2,1-4H3
• InChI Key: BEARTWLLRBXWFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)N2CCN(CC2)C3=CC(=C(C=C3)[N+](=O)[O-])NCC(C)(C)C
• Molecular Formula: C23H30N4O3
• Molecular Weight: 410.5 g/mol

Description

(2,2-dimethylpropyl){5-[4-(2-methylbenzoyl)-1-piperazinyl]-2-nitrophenyl}amine, commonly known as DMNPAA, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. DMNPAA is a small molecule that belongs to the class of piperazine derivatives and has been shown to exhibit promising pharmacological properties.

Mechanism of Action

The exact mechanism of action of DMNPAA is not fully understood, but several studies have shed light on its pharmacology. DMNPAA has been shown to bind to the serotonin and norepinephrine transporters, which are proteins that are responsible for the reuptake of these neurotransmitters. By inhibiting the reuptake of these neurotransmitters, DMNPAA can increase their levels in the brain, which can have a positive effect on mood regulation.
Biochemical and Physiological Effects:
DMNPAA has been shown to have several biochemical and physiological effects. In animal models, DMNPAA has been shown to increase the levels of serotonin and norepinephrine in the brain, which can have a positive effect on mood regulation. DMNPAA has also been shown to inhibit the growth of cancer cells by inducing apoptosis. In addition, DMNPAA has been shown to have anxiolytic properties, which could make it a potential treatment for anxiety disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMNPAA is its potential therapeutic applications. DMNPAA has been shown to exhibit anticancer and antidepressant properties, which could make it a valuable treatment option for these conditions. However, there are also limitations to using DMNPAA in lab experiments. DMNPAA is a relatively new compound, and more research is needed to fully understand its pharmacology and potential side effects. In addition, the synthesis of DMNPAA is complex and requires several reagents and solvents, which could make it difficult to produce on a large scale.

Future Directions

There are several future directions for research on DMNPAA. One area of research is to further investigate its potential as an anticancer agent. Studies could focus on optimizing the synthesis method to improve the yield and purity of the final product. In addition, studies could investigate the potential side effects of DMNPAA and its long-term effects on cancer patients.
Another area of research is to investigate the potential use of DMNPAA as an antidepressant. Studies could focus on the mechanism of action of DMNPAA and how it affects mood regulation. In addition, studies could investigate the potential side effects of DMNPAA and its long-term effects on patients with depression.
Conclusion:
DMNPAA is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. DMNPAA has been shown to exhibit anticancer and antidepressant properties, and more research is needed to fully understand its pharmacology and potential side effects. The synthesis of DMNPAA is complex, and more research is needed to optimize the yield and purity of the final product. Overall, DMNPAA is a promising compound that could have a significant impact on the treatment of cancer and depression.

Scientific Research Applications

DMNPAA has been extensively studied for its potential therapeutic applications. One of the most promising areas of research is its use as an anticancer agent. Studies have shown that DMNPAA can induce apoptosis in cancer cells by activating the caspase pathway. DMNPAA has also been shown to inhibit the growth of several cancer cell lines, including breast, lung, and prostate cancer cells.
In addition to its anticancer properties, DMNPAA has also been studied for its potential use as an antidepressant. Studies in animal models have shown that DMNPAA can increase the levels of serotonin and norepinephrine in the brain, which are neurotransmitters that are associated with mood regulation. DMNPAA has also been shown to exhibit anxiolytic properties, which could make it a potential treatment for anxiety disorders.